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Compound of Interest

Compound Name: 2,3-Dibromo-4-nitropentane

Cat. No.: B15450819 Get Quote

Technical Guide: 2,3-Dibromo-4-nitropentane
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes available data for 2,3-Dibromo-4-nitropentane. It is

important to note that the majority of the physical and chemical property data presented herein

are computationally derived and have not been experimentally verified in published literature.

Introduction
2,3-Dibromo-4-nitropentane is a halogenated nitroalkane. Its structure, featuring two bromine

atoms and a nitro group on a pentane backbone, suggests potential for use as an intermediate

in organic synthesis. The presence of multiple functional groups—alkyl halides and a nitro

group—offers various reaction pathways, including nucleophilic substitution at the bromine-

bearing carbons and reduction of the nitro group. This guide provides a summary of its known

identifiers and computed physicochemical properties.

Chemical and Physical Properties
The physical and chemical properties of 2,3-Dibromo-4-nitropentane have been primarily

characterized through computational models. No experimental data for properties such as

melting point, boiling point, or density were found in a comprehensive search of scientific

literature. The following tables summarize the key identifiers and computed properties for this

compound.[1]
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Compound Identification
Identifier Value

IUPAC Name 2,3-dibromo-4-nitropentane

CAS Number 62545-05-5

Molecular Formula C5H9Br2NO2

Canonical SMILES CC(C(C(C)Br)Br)--INVALID-LINK--[O-]

InChI
InChI=1S/C5H9Br2NO2/c1-

3(6)5(7)4(2)8(9)10/h3-5H,1-2H3

InChIKey JMRGWTWWBVCGHA-UHFFFAOYSA-N

Computed Physicochemical Properties
Property Value

Molecular Weight 274.94 g/mol

Exact Mass 274.89795 Da

XLogP3 2.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 3

Topological Polar Surface Area 45.8 Å²

Heavy Atom Count 10

Complexity 125

Experimental Protocols
No specific, published experimental protocols for the synthesis or analysis of 2,3-Dibromo-4-
nitropentane have been identified. However, a plausible synthetic route can be inferred from

general organic chemistry principles and published methods for structurally similar compounds.
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Hypothetical Synthesis Workflow
A potential synthesis could involve the bromination of a suitable nitroalkane precursor, such as

4-nitropentane or a related unsaturated nitro-compound. The following represents a

generalized, hypothetical workflow for such a transformation.

Hypothetical Synthesis Workflow

Precursor:
4-Nitropent-2-ene

Electrophilic Addition
Reaction Vessel

Bromine (Br2)
in an inert solvent

(e.g., CCl4)

Aqueous Workup
(e.g., Na2S2O3 wash)

Purification
(e.g., Distillation or
Chromatography)

Product:
2,3-Dibromo-4-nitropentane

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 2,3-Dibromo-4-nitropentane.

Methodology:

Reaction Setup: The precursor, 4-nitropent-2-ene, would be dissolved in an inert solvent

such as carbon tetrachloride in a reaction vessel protected from light.

Bromination: A stoichiometric amount of bromine (Br2), also dissolved in the inert solvent,

would be added dropwise to the solution, likely at a controlled, reduced temperature (e.g., 0-

5 °C) to manage the exothermic reaction.

Reaction Monitoring: The progress of the reaction would be monitored by a suitable

analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography

(GC), to determine the point of completion.

Workup: Upon completion, the reaction mixture would be quenched, typically with an

aqueous solution of a reducing agent like sodium thiosulfate (Na2S2O3) to remove any

excess bromine. The organic layer would then be separated, washed with brine, and dried

over an anhydrous salt (e.g., MgSO4).
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Purification: The crude product would be purified, for example, by vacuum distillation or

column chromatography, to isolate 2,3-Dibromo-4-nitropentane.

Logical Relationships of Compound Data
The relationships between the fundamental identifiers of 2,3-Dibromo-4-nitropentane can be

visualized to clarify how the different data types are interconnected.

Compound Data Relationships

2,3-Dibromo-4-nitropentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15450819#physical-and-chemical-properties-of-2-3-
dibromo-4-nitropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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